Cas no 58301-37-4 ((6R,7S)-7-{[(5R)-5-amino-5-carboxypentanoyl]amino}-3-(hydroxymethyl)-7-methoxy-8-oxo-5-thia-1-azabicyclo[4.2.0]oct-2-ene-2-carboxylic acid)

• Product Name: (6R,7S)-7-{[(5R)-5-amino-5-carboxypentanoyl]amino}-3-(hydroxymethyl)-7-methoxy-8-oxo-5-thia-1-azabicyclo[4.2.0]oct-2-ene-2-carboxylic acid
• CAS No: 58301-37-4
• MF: C₁₅H₂₁N₃O₈S
• MW: 403.407542943954
• CID: 1609814
• PubChem ID: 194059
• Update Time: 2025-04-21

(6R,7S)-7-{[(5R)-5-amino-5-carboxypentanoyl]amino}-3-(hydroxymethyl)-7-methoxy-8-oxo-5-thia-1-azabicyclo[4.2.0]oct-2-ene-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• (6R,7S)-7-{[(5R)-5-amino-5-carboxypentanoyl]amino}-3-(hydroxymethyl)-7-methoxy-8-oxo-5-thia-1-azabicyclo[4.2.0]oct-2-ene-2-carboxylic acid
• (6R,7S)-7-[[(5R)-5-amino-5-carboxypentanoyl]amino]-3-(hydroxymethyl)-7-methoxy-8-oxo-5-thia-1-azabicyclo[4.2.0]oct-2-ene-2-carboxylic acid
• 58301-37-4
• DTXSID80207030
• SF-1623B
• SF 1623B
• 5-Thia-1-azabicyclo(4.2.0)oct-2-ene-2-carboxylic acid, 7-((5-amino-5-carboxy-1-oxopentyl)amino)-3-(hydroxymethyl)-7-methoxy-8-oxo-, (6R-(6alpha,7alpha,7(R*)))-
• 7-Methoxydeacetylcephalosporin C
• Deacetyl-7-methoxycephalosporin C
• Antibiotic SF 1623B
• Oganomycin E

• Inchi： 1S/C15H21N3O8S/c1-26-15(17-9(20)4-2-3-8(16)11(21)22)13(25)18-10(12(23)24)7(5-19)6-27-14(15)18/h8,14,19H,2-6,16H2,1H3,(H,17,20)(H,21,22)(H,23,24)/t8-,14-,15+/m1/s1
• InChI Key： NLRQZPPGJODQAH-BKQRNIBNSA-N
• SMILES： S1CC(CO)=C(C(=O)O)N2C([C@]([C@@H]12)(NC(CCC[C@H](C(=O)O)N)=O)OC)=O

Computed Properties

• Exact Mass: 403.10503
• Monoisotopic Mass: 403.105
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 5
• Hydrogen Bond Acceptor Count: 10
• Heavy Atom Count: 27
• Rotatable Bond Count: 9
• Complexity: 697
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 3
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: _4.3
• Topological Polar Surface Area: 205Ų

Experimental Properties

• Density: 1.6
• Boiling Point: 847.8°C at 760 mmHg
• Flash Point: 466.5°C
• Refractive Index: 1.662
• PSA: 179.49

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Lactams Cephamycins